Cas no 2171739-33-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid
• CAS No: 2171739-33-4
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 5972941
• PubChem ID: 165550771
• Update Time: 2025-10-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid
• EN300-1486791
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(pent-1-yn-3-yl)carbamoyl]propanoic acid
• 2171739-33-4

• Inchi： 1S/C24H24N2O5/c1-3-15(4-2)25-23(29)21(13-22(27)28)26-24(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h1,5-12,15,20-21H,4,13-14H2,2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： GHWSHILNQKJNOF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C#C)CC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid: A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid (CAS No. 2171739-33-4) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-Pentynylglycine, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and pentynylglycine. Its unique structure and properties make it a valuable tool in various research applications, particularly in the synthesis of peptides and proteins.

The Fmoc group, or fluorenylmethyloxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The pentynyl group, on the other hand, introduces a terminal alkyne functionality, which is highly reactive and can be utilized in click chemistry reactions. This combination makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid an ideal building block for the creation of complex molecular architectures.

Recent studies have highlighted the versatility of this compound in various applications. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc-Pentynylglycine in the synthesis of novel peptidomimetics with potential therapeutic applications. The researchers utilized the terminal alkyne group for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the efficient conjugation of peptides with various functional groups.

In another study, published in Bioconjugate Chemistry, researchers explored the use of Fmoc-Pentynylglycine in the development of targeted drug delivery systems. The compound's alkyne functionality was employed to attach targeting ligands to peptides, enhancing their specificity and efficacy in treating diseases such as cancer. The results showed that the conjugated peptides exhibited improved cellular uptake and reduced off-target effects compared to their unconjugated counterparts.

The physical and chemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid are well-documented. It is a white solid with a molecular weight of 455.51 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in solution-phase synthesis. Its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

The synthetic route for Fmoc-Pentynylglycine involves several steps, including the protection of amino groups with Fmoc, the introduction of the pentynyl group, and the final deprotection step to yield the desired product. A detailed protocol for its synthesis can be found in various literature sources, including patents and research articles. The efficiency and yield of this synthesis have been optimized over time, making it accessible to researchers with varying levels of expertise.

In addition to its use in peptide synthesis and drug delivery systems, Fmoc-Pentynylglycine has also found applications in materials science. Researchers have utilized its alkyne functionality to create functionalized polymers with unique properties. For example, a 2021 study published in Macromolecules reported the synthesis of polymeric nanoparticles decorated with Fmoc-Pentynylglycine for controlled drug release applications. The nanoparticles exhibited excellent biocompatibility and sustained release profiles, making them promising candidates for biomedical applications.

The safety profile of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-yn-3-yl)carbamoylpropanoic acid is an important consideration for its use in research and development. While it is generally considered safe when handled under appropriate laboratory conditions, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, it is important to follow standard safety guidelines for handling organic compounds and solvents.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pent-1-y n -3 - y l ) carbamoy l propanoic acid (CAS No. 2171739 - 3 3 - 4 ) is a versatile compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique combination of Fmoc protection and terminal alkyne functionality makes it an invaluable tool for researchers working on peptide synthesis, drug delivery systems, and functionalized polymers. As ongoing research continues to uncover new possibilities for its use, Fmoc-Pentynylglycine is likely to remain at the forefront of scientific innovation.